Cas no 71125-39-8 (Meloxicam Sodium)

• Product Name: Meloxicam Sodium
• CAS No: 71125-39-8
• MF: C₁₄H₁₄N₃NaO₅S₂
• MW: 391.397831439972
• CID: 548083
• PubChem ID: 4051
• Update Time: 2025-05-19

Meloxicam Sodium Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxide, sodium salt (1:1)
• MELOXICAM SODIUM
• Sodium 2-methyl-3-[(5-methyl-1,3-thiazol-2-yl)carbamoyl]-2H-1,2-b enzothiazin-4-olate 1,1-dioxide hydrate (1:1:1)
• 5H,10bH-Thiazolo(3,2-c)(1,3)benzoxazine-3-carboxylic acid, 2,3-dihydro-5-thioxo-, sodium salt
• Sodium 2,3-dihydro-5-thioxo-5H,10bH-thiazolo(3,2-c)(1,3)benzoxazine-3-carboxylate
• sodium 5-sulfanylidene-3,10b-dihydro-2H-[1,3]thiazolo[3,2-c][1,3]benzoxazine-3-carboxylate
• sodium salt of 3-carboxy-5-thioxo-2,3,5,10b-tetrahydrothiazolo[3,2-c]-1,3-benzoxazine
• sodium salt of 4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benzothiazine-3-c
• sodium;2-methyl-3-[(5-methyl-1,3-thiazol-2-yl)carbamoyl]-1,1-dioxo-1lambda6,2-benzothiazin-4-olate;hydrate
• MLS001333193
• Meloxicam sodium salt hydrate
• 71125-39-8
• HMS2235L17
• MELOXICAM (SODIUM)
• HMS3373J06
• Meloxicam sodium salt
• SMR000326794
• MLS000859933
• MLS001148215
• CHEMBL1898907
• Meloxicam sodium salt hydrate,4-Hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide sodium hydrate, Metacam sodium salt hydrate, Mobec sodium salt hydrate, UH-AC 6
• Meloxicam sodium salt hydrate, >=98% (HPLC)
• MLS001333194
• IZBZAOZGNNQKPJ-UHFFFAOYSA-M
• DA-77912
• Meloxicam Sodium

• Inchi： 1S/C14H13N3O4S2.Na.H2O/c1-8-7-15-14(22-8)16-13(19)11-12(18)9-5-3-4-6-10(9)23(20,21)17(11)2;;/h3-7,18H,1-2H3,(H,15,16,19);;1H2/q;+1;/p-1
• InChI Key： IZBZAOZGNNQKPJ-UHFFFAOYSA-M
• SMILES： S1(C2C=CC=CC=2C(=C(C(NC2=NC=C(C)S2)=O)N1C)[O-])(=O)=O.[Na+].O

Computed Properties

• Exact Mass: 391.027
• Monoisotopic Mass: 391.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Solubility: DMSO: soluble5mg/mL, clear

Meloxicam Sodium Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on Meloxicam Sodium

Comprehensive Overview of Meloxicam Sodium (CAS No. 71125-39-8): Properties, Applications, and Industry Insights

Meloxicam Sodium (CAS No. 71125-39-8) is a nonsteroidal anti-inflammatory drug (NSAID) widely recognized for its efficacy in managing pain and inflammation. As the sodium salt form of Meloxicam, this compound offers enhanced solubility and bioavailability, making it a preferred choice in pharmaceutical formulations. With the increasing demand for effective pain management solutions, Meloxicam Sodium has garnered significant attention from healthcare professionals and researchers alike.

The chemical structure of Meloxicam Sodium features a thiazole ring and a benzothiazine moiety, which contribute to its selective inhibition of cyclooxygenase-2 (COX-2). This selectivity reduces gastrointestinal side effects compared to traditional NSAIDs, addressing a key concern among patients with chronic conditions like osteoarthritis and rheumatoid arthritis. Recent studies highlight its role in personalized medicine, particularly for patients requiring long-term anti-inflammatory therapy.

In the context of trending healthcare topics, Meloxicam Sodium aligns with searches for alternatives to opioids and non-addictive pain relief. As the opioid crisis continues to impact global health systems, NSAIDs like Meloxicam Sodium are increasingly recommended for moderate pain management. Additionally, its compatibility with sustained-release formulations and combination therapies has sparked innovation in drug delivery systems, a hot topic in pharmaceutical R&D.

From a manufacturing perspective, Meloxicam Sodium (CAS No. 71125-39-8) is synthesized through a multi-step process involving precise control of pH and temperature. Regulatory compliance with GMP standards and ICH guidelines ensures its safety for human use. The compound’s stability under various storage conditions—often searched as Meloxicam Sodium shelf life—makes it suitable for global distribution, with rigorous testing for impurities and degradation products.

Emerging applications of Meloxicam Sodium extend beyond human medicine. Veterinary practitioners frequently search for Meloxicam Sodium for dogs and Meloxicam Sodium in animal health, as it is approved for managing musculoskeletal disorders in pets. This dual-use potential expands its market reach, with formulations tailored to species-specific pharmacokinetics.

Environmental and sustainability considerations are also shaping discussions around Meloxicam Sodium. Researchers are investigating green chemistry approaches to reduce waste during synthesis, while studies on pharmaceutical pollution examine its biodegradability. These aspects resonate with eco-conscious consumers and align with the United Nations Sustainable Development Goals (SDGs).

For healthcare providers, understanding Meloxicam Sodium dosage and drug interactions remains a priority. Common patient queries include comparisons like Meloxicam Sodium vs. Celecoxib or Meloxicam Sodium and kidney function, reflecting the need for clear, evidence-based information. Clinical trials continue to explore its potential in novel indications, such as post-surgical inflammation and dental pain management.

In conclusion, Meloxicam Sodium (CAS No. 71125-39-8) represents a versatile therapeutic agent with growing relevance in pain management and inflammation control. Its scientific merits, combined with addressing contemporary healthcare challenges, position it as a compound of enduring value in both human and veterinary medicine.